Cas no 3002441-51-9 ((6-Chloro-2-fluoro-3-methylphenyl)(m-tolyl)methanol)

• Product Name: (6-Chloro-2-fluoro-3-methylphenyl)(m-tolyl)methanol
• CAS No: 3002441-51-9
• MF: C₁₅H₁₄ClFO
• MW: 264.722466945648
• CID: 6797096
• PubChem ID: 171366604
• Update Time: 2025-11-06

(6-Chloro-2-fluoro-3-methylphenyl)(m-tolyl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-chloro-2-fluoro-3-methylphenyl)(m-tolyl)methanol
• 3002441-51-9
• (6-Chloro-2-fluoro-3-methylphenyl)(m-tolyl)methanol

• Inchi： 1S/C15H14ClFO/c1-9-4-3-5-11(8-9)15(18)13-12(16)7-6-10(2)14(13)17/h3-8,15,18H,1-2H3
• InChI Key： ODTREHIFLDQTSZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(=C1C(C1C=CC=C(C)C=1)O)F

Computed Properties

• Exact Mass: 264.0717209g/mol
• Monoisotopic Mass: 264.0717209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (6-Chloro-2-fluoro-3-methylphenyl)(m-tolyl)methanol

Compound CAS No 3002441-51-9: (6-Chloro-2-fluoro-3-methylphenyl)(m-tolyl)methanol

The compound with CAS No 3002441-51-9, commonly referred to as (6-Chloro-2-fluoro-3-methylphenyl)(m-tolyl)methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a 6-chloro-2-fluoro-3-methylphenyl group with an m-tolyl group attached to a methanol backbone. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These techniques allow for the controlled assembly of the molecule's complex structure, ensuring high purity and structural integrity. The 6-chloro-2-fluoro-3-methylphenyl group, in particular, contributes to the compound's electronic properties, while the m-tolyl group enhances its steric profile, making it suitable for use in advanced materials and pharmaceutical applications.

One of the most promising applications of (6-Chloro-2-fluoro-3-methylphenyl)(m-tolyl)methanol lies in its potential as a precursor for advanced pharmaceutical compounds. Researchers have demonstrated that this compound can serve as a building block for synthesizing bioactive molecules with tailored pharmacokinetic profiles. For instance, studies have shown that derivatives of this compound exhibit selective binding to certain protein targets, making them candidates for drug development programs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic and steric properties make it an ideal candidate for use in the development of advanced polymers and organic electronics. For example, recent research has explored its role as a monomer in the synthesis of conjugated polymers with enhanced charge transport properties. These polymers hold potential for use in next-generation electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of (6-Chloro-2-fluoro-3-methylphenyl)(m-tolyl)methanol involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the preparation of the 6-chloro-2-fluoro-3-methylphenyl group through directed metallation techniques and the subsequent coupling reaction with an m-tolyl group. The use of palladium catalysts has been shown to significantly enhance the efficiency of these reactions, enabling scalable production.

From an environmental standpoint, researchers have also investigated the eco-friendly synthesis routes for this compound. Green chemistry approaches, such as solvent-free reactions and the use of biodegradable catalysts, have been explored to minimize the environmental impact of its production. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing practices.

Looking ahead, ongoing research into (6-Chloro-2-fluoro-3-methylphenyl)(m-tolyl)methanol is focused on expanding its application scope while improving its synthesis efficiency. Collaborative efforts between academic institutions and industry partners are expected to yield further breakthroughs in understanding its properties and optimizing its use in diverse fields.

In conclusion, (6-Chloro-2-fluoro-3-methylphenyl)(m-tolyl)methanol stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in driving innovation in modern chemistry.